Cas no 89284-85-5 (Methyl 2,5,6-trichloropyrimidine-4-carboxylate)

Methyl 2,5,6-trichloropyrimidine-4-carboxylate Properties
Names and Identifiers
-
- Methyl 2,5,6-trichloropyrimidine-4-carboxylate
- 4-Pyrimidinecarboxylicacid, 2,5,6-trichloro-, methyl ester
- METHYL 2,5,6-TRICHLORO-4-PYRIMIDINECARBOXYLATE
- NSC 64342
- NSC64342
- NCIOpen2_002887
- TVFOOGACHSHHSX-UHFFFAOYSA-N
- SBB099466
- 4747AC
- SB21821
- NCI60_014682
- SY233092
- ST1141082
- 6-methoxycarbony-2,4,5-trichloropyrimidine
- 6-methoxycarbonyl-2,4,
- Methyl 2,5,6-trichloro-4-pyrimidinecarboxylate (ACI)
- 2,5,6-Trichloro-pyrimidine-4-carboxylic acid methyl ester
- 6-Methoxycarbonyl-2,4,5-trichloropyrimidine
- 89284-85-5
- AKOS005072014
- CD-0064
- MFCD12025876
- C6H3Cl3N2O2
- P11334
- CS-0045736
- NSC-64342
- DTXSID00289797
- J-521894
- methyl2,5,6-trichloropyrimidine-4-carboxylate
- CHEMBL2003186
- SCHEMBL117827
-
- MDL: MFCD12025876
- InChIKey: TVFOOGACHSHHSX-UHFFFAOYSA-N
- Inchi: 1S/C6H3Cl3N2O2/c1-13-5(12)3-2(7)4(8)11-6(9)10-3/h1H3
- SMILES: O=C(C1C(Cl)=C(Cl)N=C(Cl)N=1)OC
Computed Properties
- Exact Mass: 239.92601g/mol
- Surface Charge: 0
- XLogP3: 2.9
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 239.92601g/mol
- Monoisotopic Mass: 239.92601g/mol
- Topological Polar Surface Area: 52.1Ų
- Heavy Atom Count: 13
- Complexity: 204
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- LogP: 2.22340
- PSA: 52.08000
- Refractive Index: 1.567
- Boiling Point: 342.7℃ at 760 mmHg
- Melting Point: 46-49°
- Flash Point: 161°C
- Solubility: Very slightly soluble (0.58 g/l) (25 º C),
- Density: 1.613±0.06 g/cm3 (20 ºC 760 Torr),
Methyl 2,5,6-trichloropyrimidine-4-carboxylate Security Information
- HazardClass:IRRITANT
Methyl 2,5,6-trichloropyrimidine-4-carboxylate Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 2,5,6-trichloropyrimidine-4-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0041GC-100mg |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 95% | 100mg |
$18.00 | 2024-04-20 | |
A2B Chem LLC | AB87708-100mg |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 95% | 100mg |
$16.00 | 2024-04-19 | |
Aaron | AR0041OO-100mg |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 97% | 100mg |
$12.00 | 2025-01-22 | |
abcr | AB269374-1 g |
Methyl 2,5,6-trichloro-4-pyrimidinecarboxylate, 95%; . |
89284-85-5 | 95% | 1g |
€544.10 | 2023-04-26 | |
Advanced ChemBlocks | F-4602-250MG |
Methyl 2,5,6-trichloro-4-pyrimidinecarboxylate |
89284-85-5 | 97% | 250MG |
$120 | 2023-04-13 | |
Alichem | A089004543-250mg |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 95% | 250mg |
$311.74 | 2023-08-31 | |
Apollo Scientific | OR33577-1g |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 98+% | 1g |
£84.00 | 2025-02-20 | |
Crysdot LLC | CD11027264-1g |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 95+% | 1g |
$715 | 2024-07-18 | |
eNovation Chemicals LLC | D696887-0.25g |
Methyl 2,5,6-Trichloropyrimidine-4-carboxylate |
89284-85-5 | 95% | 0.25g |
$260 | 2022-07-29 | |
Key Organics Ltd | CD-0064-1MG |
methyl 2,5,6-trichloro-4-pyrimidine carboxylate |
89284-85-5 | >97% | 1mg |
£28.00 | 2025-02-09 |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate Suppliers
Methyl 2,5,6-trichloropyrimidine-4-carboxylate Related Literature
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Janos Wasternack,Tom White,Sebastian Müller,Christoph A. Schalley Mater. Chem. Front., 2023,7, 4908-4917
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H. M. Keizer Biomater. Sci., 2017,5, 1541-1548
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3. Spin canting and/or metamagnetic behaviours of four isostructural grid-type coordination networks†Wei Xue,Jun-Hou Huang,Xiao-Ming Chen Dalton Trans., 2009, 5701-5707
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4. Notes
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Tie Min Jiang,Yi Liang,Bin Liu,Bi Yuan Liu,Xia Li,Jun Ying Zhao,Jian Tao Li,Yan Pin Liu,Li Jun Chen Food Funct., 2022,13, 5701-5714
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Wenhua Yuan,Shanshan Xu,Lingling Ni,Wenqing Xu Mater. Horiz., 2022,9, 756-763
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Christopher Waldron,Qiang Zhang,Zaidong Li,Vasiliki Nikolaou,Gabit Nurumbetov,Jamie Godfrey,Ronan McHale,Gokhan Yilmaz,Rajan K. Randev,Mony Girault,Kayleigh McEwan,David M. Haddleton,Martijn Droesbeke,Alice J. Haddleton,Paul Wilson,Alexandre Simula,Jennifer Collins,Danielle J. Lloyd,James A. Burns,Christopher Summers,Claudia Houben,Athina Anastasaki,Muxiu Li,C. Remzi Becer,Jenny K. Kiviaho,Nuttapol Risangud Polym. Chem., 2014,5, 57-61
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Alexander Hübner,Thomas Bernert,Inge Sänger,Edith Alig,Michael Bolte,Lothar Fink,Matthias Wagner,Hans-Wolfram Lerner Dalton Trans., 2010,39, 7528-7533
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9. Back cover
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